3,4-dimethyl-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C15H13N3O2S/c1-9-5-6-11(8-10(9)2)13(19)16-15-18-17-14(20-15)12-4-3-7-21-12/h3-8H,1-2H3,(H,16,18,19)
• InChI Key: ZELLQHAAFCKRQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=CS3)C
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

3,4-dimethyl-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Spectroscopic Analysis

. These studies are essential for understanding the compound’s chemical properties and potential interactions with other molecules.

Crystallography

. This information is vital for material scientists and pharmacologists who are interested in the solid-state properties of the compound.

Schiff Base Formation

.

Van der Waals Interactions

. This property can be exploited in molecular modeling and drug design to predict the binding affinities of drug candidates.

HyperChem Software Utilization

. This application is significant in computational chemistry for predicting molecular behavior.